Cas no 926208-72-2 (2-5-(2-Methylpropyl)-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-ylacetonitrile)
926208-72-2 structure
Product Name:2-5-(2-Methylpropyl)-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-ylacetonitrile
CAS No:926208-72-2
MF:C12H13N3OS
MW:247.316120862961
MDL:MFCD09041076
CID:5049876
Update Time:2023-11-22
2-5-(2-Methylpropyl)-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-ylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-[5-(2-methylpropyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile
- Z425484836
- 2-[5-(2-methylpropyl)-4-oxo-1H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile
- 2-5-(2-Methylpropyl)-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-ylacetonitrile
-
- MDL: MFCD09041076
- Inchi: 1S/C12H13N3OS/c1-7(2)5-8-6-17-12-10(8)11(16)14-9(15-12)3-4-13/h6-7H,3,5H2,1-2H3,(H,14,15,16)
- InChI Key: JWRGGLYECYGFOS-UHFFFAOYSA-N
- SMILES: S1C=C(C2C(NC(CC#N)=NC1=2)=O)CC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 396
- XLogP3: 2.2
- Topological Polar Surface Area: 93.5
2-5-(2-Methylpropyl)-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-ylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M867345-25mg |
2-[5-(2-Methylpropyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile |
926208-72-2 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M867345-50mg |
2-[5-(2-Methylpropyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile |
926208-72-2 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M867345-250mg |
2-[5-(2-Methylpropyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile |
926208-72-2 | 250mg |
$ 320.00 | 2022-06-03 | ||
| Enamine | EN300-35212-0.05g |
2-[5-(2-methylpropyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile |
926208-72-2 | 95% | 0.05g |
$66.0 | 2023-09-03 | |
| Enamine | EN300-35212-0.1g |
2-[5-(2-methylpropyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile |
926208-72-2 | 95% | 0.1g |
$98.0 | 2023-09-03 | |
| Enamine | EN300-35212-0.25g |
2-[5-(2-methylpropyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile |
926208-72-2 | 95% | 0.25g |
$142.0 | 2023-09-03 | |
| Enamine | EN300-35212-0.5g |
2-[5-(2-methylpropyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile |
926208-72-2 | 95% | 0.5g |
$271.0 | 2023-09-03 | |
| Enamine | EN300-35212-1.0g |
2-[5-(2-methylpropyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile |
926208-72-2 | 95% | 1.0g |
$371.0 | 2023-02-13 | |
| Enamine | EN300-35212-2.5g |
2-[5-(2-methylpropyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile |
926208-72-2 | 95% | 2.5g |
$726.0 | 2023-09-03 | |
| Enamine | EN300-35212-5.0g |
2-[5-(2-methylpropyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile |
926208-72-2 | 95% | 5.0g |
$1074.0 | 2023-02-13 |
2-5-(2-Methylpropyl)-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-ylacetonitrile Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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